7-hydroxy-8-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-3-(4-methoxyphenoxy)-2-methyl-4H-chromen-4-one

• IUPAC Name: 7-hydroxy-8-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-3-(4-methoxyphenoxy)-2-methylchromen-4-one
• InChI: InChI=1S/C24H28N2O6/c1-16-23(32-18-5-3-17(30-2)4-6-18)22(29)19-7-8-21(28)20(24(19)31-16)15-26-11-9-25(10-12-26)13-14-27/h3-8,27-28H,9-15H2,1-2H3
• InChI Key: DBDXXVMKHMWYDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C(=C(C=C2)O)CN3CCN(CC3)CCO)OC4=CC=C(C=C4)OC
• Molecular Formula: C24H28N2O6
• Molecular Weight: 440.5 g/mol

Description

7-hydroxy-8-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-3-(4-methoxyphenoxy)-2-methyl-4H-chromen-4-one is a useful research compound. Its molecular formula is C24H28N2O6 and its molecular weight is 440.496. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

Synthesis and Estrogen Receptor Binding Affinity : A study focused on synthesizing compounds with a structure similar to the specified chemical, highlighting their potential in targeting human breast cancer cell lines (MCF-7) and human embryonic kidney cells (HEK293) for cytotoxic activities. These compounds, including the specified chemical, demonstrated anti-proliferative activities, suggesting their potential as therapeutic agents in cancer treatment. Molecular docking also showed good binding affinity against Bcl-2 protein, indicating their potential role in apoptosis regulation (Parveen et al., 2017).

Antimicrobial Activity : Novel derivatives incorporating the specified chemical structure were synthesized and exhibited significant antibacterial and antifungal activity, as evidenced by their inhibitory potency against various microbial strains. These findings suggest the chemical's potential application in developing new antimicrobial agents (Mandala et al., 2013).

Anti-inflammatory and Antimicrobial Agent : Another study synthesized derivatives of 6-methoxy-2-(piperazin-1-yl)-4H-chromen-4-one and 5,7-dimethoxy-2-(piperazin-1-ylmethyl)-4H-chromen-4-one, showing promising anti-inflammatory and antimicrobial activities. These compounds inhibited pro-inflammatory cytokines (TNF-α and IL-6) and displayed antimicrobial efficacy, suggesting their use as anti-inflammatory and antimicrobial agents (Hatnapure et al., 2012).

Antioxidant and Anticancer Activities

Chrysin-Piperazine Conjugates : Research into chrysin-piperazine conjugates, which share a core structure with the specified chemical, indicated remarkable antioxidant and anticancer activities. These conjugates showed potent efficacy against cervical and ovarian cancer cell lines, highlighting the therapeutic potential of such compounds in cancer treatment and as antioxidants (Patel et al., 2016).